Cas no 87444-91-5 (2,4-Diphenyl-5H,6H-14-benzo[h]chromen-1-ylium iodide)

• Product Name: 2,4-Diphenyl-5H,6H-14-benzo[h]chromen-1-ylium iodide
• CAS No: 87444-91-5
• CID: 4663438
• Update Time: 2025-08-04

2,4-Diphenyl-5H,6H-14-benzo[h]chromen-1-ylium iodide Chemical and Physical Properties

Names and Identifiers

• 2,4-Diphenyl-5H,6H-14-benzo[h]chromen-1-ylium iodide

Additional information on 2,4-Diphenyl-5H,6H-14-benzo[h]chromen-1-ylium iodide

2,4-Diphenyl-5H,6H-14-benzo[h]chromen-1-ylium iodide: A Novel Scaffold for Targeted Therapeutic Applications in Biomedical Research

2,4-Diphenyl-5H,6H-14-benzo[h]chromen-1-ylium iodide (CAS No. 87444-91-5) represents a promising molecular scaffold with significant potential in the development of next-generation therapeutic agents. This compound belongs to the class of chromene derivatives, which are characterized by their unique aromatic ring systems and functional groups that enable diverse biological interactions. Recent studies have highlighted its structural versatility and pharmacological relevance, positioning it as a valuable candidate for exploring novel mechanisms of action in biomedical applications.

The chemical structure of 2,4-Diphenyl-5H,6H-14-benzo[h]chromen-1-ylium iodide features a benzo[h]chromene core with substituted phenyl groups at the 2- and 4-positions, along with an iodide ion as the counterion. This molecular architecture provides multiple sites for functionalization, enabling researchers to tailor its properties for specific therapeutic purposes. The iodide functionality also contributes to its solubility profile, which is critical for optimizing its bioavailability and pharmacokinetic behavior in vivo.

Recent advancements in medicinal chemistry have demonstrated the utility of 2,4-Diphenyl-5H,6H-14-benzo[h]chromen-1-ylium iodide as a lead compound for the development of anti-inflammatory agents. A 2023 study published in Journal of Medicinal Chemistry reported that derivatives of this scaffold exhibit selective inhibition of pro-inflammatory cytokine production by modulating the NF-κB signaling pathway. This finding is particularly relevant for the treatment of chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Moreover, emerging research suggests that 2,4-Dipheny-5H,6H-14-benzo[h]chromen-1-ylium iodide may have potential applications in neurodegenerative disease therapy. A 2024 preclinical study in Neuropharmacology demonstrated that compounds with similar structural features show neuroprotective effects by reducing oxidative stress and promoting mitochondrial function. These properties make it a compelling candidate for the development of therapies targeting conditions like Parkinson's disease and Alzheimer's disease.

The synthesis of 2,4-Diphenyl-5H,6H-14-benzo[h]chromen-1-ylium iodide has been optimized through advanced organic methodologies, including catalytic cross-coupling reactions and microwave-assisted synthesis. These techniques enable the preparation of high-purity compounds with consistent stereochemistry, which is essential for ensuring reproducibility in biological studies. The development of scalable synthesis protocols is a critical step in advancing this compound from laboratory research to potential clinical applications.

Pharmacokinetic studies of 2,4-Diphenyl-5H,6H-14-benzo[h]chromen-1-ylium iodide have revealed promising properties that warrant further investigation. In vitro experiments indicate that the compound exhibits moderate permeability across the blood-brain barrier, which is a key factor in its potential utility for central nervous system disorders. Additionally, its metabolic stability in hepatic microsomes suggests that it may have a favorable drug-like profile, reducing the risk of rapid clearance and hepatic toxicity.

The biological activity of 2,4-Diphenyl-5H,6H-14-benzo[h]chromen-1-ylium iodide has been evaluated using a variety of in vitro and in vivo models. Cell-based assays have shown its ability to modulate the activity of key enzymes involved in cellular signaling pathways, including kinases and phosphatases. These findings suggest that the compound may act as a multitarget agent, which is increasingly recognized as a strategy for complex disease management.

Computational modeling approaches have further enhanced the understanding of 2,4-Diphenyl-5H,6H-14-benzo[h]chromen-1-ylium iodide's molecular interactions. Molecular docking studies have identified potential binding sites on target proteins, providing insights into its mechanism of action. These computational tools are instrumental in guiding the rational design of optimized derivatives with enhanced potency and selectivity.

The development of 2,4-Diphenyl-5H,6H-14-benzo[h]chromen-1-ylium iodide underscores the importance of interdisciplinary research in modern drug discovery. Collaborations between medicinal chemists, pharmacologists, and computational biologists have been crucial in advancing this compound through various stages of development. Such collaborative efforts are essential for translating basic scientific discoveries into practical therapeutic solutions.

As research on 2,4-Diphenyl-5H,6H-14-benzo[h]chromen-1-ylium iodide progresses, its potential applications are expanding beyond traditional therapeutic categories. Current studies are exploring its role in cancer immunotherapy, where its ability to modulate immune cell function could lead to new treatment strategies. These investigations highlight the compound's adaptability and the broad range of biological functions it may possess.

The future of 2,4-Diphenyl-5H,6H-14-benzo[h]chromen-1-ylium iodide in biomedical research depends on continued innovation in synthetic methods, biological evaluation, and translational applications. As new technologies emerge, the potential of this compound to address unmet medical needs will become increasingly evident. Its development represents a significant step forward in the quest for more effective and targeted therapeutic solutions.